Cas no 2229609-73-6 (3-(3-chloro-2-methoxyphenoxy)propan-1-amine)

3-(3-Chloro-2-methoxyphenoxy)propan-1-amine is a chloro- and methoxy-substituted phenoxypropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a propan-1-amine linker attached to a 3-chloro-2-methoxyphenoxy moiety, offering versatility for further functionalization. The compound's chloro and methoxy substituents enhance its reactivity, making it a valuable intermediate in synthetic chemistry. Its amine group provides a handle for derivatization, enabling the development of novel bioactive molecules. The product is characterized by high purity and stability under standard conditions, ensuring reliable performance in research applications. Suitable for use in organic synthesis and medicinal chemistry, it serves as a key building block for specialized compounds.

3-(3-chloro-2-methoxyphenoxy)propan-1-amine structure

2229609-73-6 structure

Product Name:3-(3-chloro-2-methoxyphenoxy)propan-1-amine

CAS No:2229609-73-6

MF:C₁₀H₁₄ClNO₂

MW:215.676661968231

CID:5947306

PubChem ID:165884125

Update Time:2025-05-26

3-(3-chloro-2-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(3-chloro-2-methoxyphenoxy)propan-1-amine
- 2229609-73-6
- EN300-1982995
- Inchi： 1S/C10H14ClNO2/c1-13-10-8(11)4-2-5-9(10)14-7-3-6-12/h2,4-5H,3,6-7,12H2,1H3
- InChI Key： SJZRCFDGMHVVAL-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1OC)OCCCN

Computed Properties

Exact Mass: 215.0713064g/mol
Monoisotopic Mass: 215.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 44.5Å²

3-(3-chloro-2-methoxyphenoxy)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1982995-0.05g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	0.05g	$827.0	2023-09-16
Enamine	EN300-1982995-0.1g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	0.1g	$867.0	2023-09-16
Enamine	EN300-1982995-0.25g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	0.25g	$906.0	2023-09-16
Enamine	EN300-1982995-0.5g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	0.5g	$946.0	2023-09-16
Enamine	EN300-1982995-1.0g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	1g	$986.0	2023-05-26
Enamine	EN300-1982995-2.5g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	2.5g	$1931.0	2023-09-16
Enamine	EN300-1982995-5.0g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	5g	$2858.0	2023-05-26
Enamine	EN300-1982995-10.0g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	10g	$4236.0	2023-05-26
Enamine	EN300-1982995-1g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	1g	$986.0	2023-09-16
Enamine	EN300-1982995-5g	3-(3-chloro-2-methoxyphenoxy)propan-1-amine	2229609-73-6	5g	$2858.0	2023-09-16

3-(3-chloro-2-methoxyphenoxy)propan-1-amine Related Literature

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Additional information on 3-(3-chloro-2-methoxyphenoxy)propan-1-amine

Comprehensive Overview of 3-(3-Chloro-2-methoxyphenoxy)propan-1-amine (CAS No. 2229609-73-6)

3-(3-Chloro-2-methoxyphenoxy)propan-1-amine (CAS No. 2229609-73-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique phenoxypropanamine backbone, is increasingly studied for its potential applications in drug development and crop protection. With the growing demand for novel bioactive molecules, researchers are exploring its structure-activity relationship (SAR) to unlock new therapeutic and agricultural solutions.

The molecular structure of 3-(3-chloro-2-methoxyphenoxy)propan-1-amine features a chloro-methoxy-substituted phenyl ring linked to a propan-1-amine moiety. This configuration is particularly intriguing due to its potential to interact with biological targets, such as enzymes and receptors. Recent studies highlight its relevance in the context of precision medicine and sustainable agriculture, aligning with global trends toward personalized healthcare and eco-friendly pest management.

In the pharmaceutical sector, CAS 2229609-73-6 is being investigated for its role in modulating specific biochemical pathways. For instance, its amine functional group may serve as a key pharmacophore in designing central nervous system (CNS) agents. Meanwhile, agrochemical researchers are examining its derivatives for herbicidal or fungicidal properties, addressing the urgent need for low-toxicity crop protectants. These dual applications make it a versatile candidate for interdisciplinary research.

Synthetic routes to 3-(3-chloro-2-methoxyphenoxy)propan-1-amine often involve etherification and amination steps, with optimization focusing on yield and purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards. As the compound gains traction, questions about its scalability and environmental impact are frequently raised in scientific forums, reflecting broader concerns about green chemistry.

From an SEO perspective, users often search for "CAS 2229609-73-6 supplier," "3-(3-chloro-2-methoxyphenoxy)propan-1-amine synthesis," or "phenoxypropanamine derivatives applications." These queries underscore the compound's commercial and academic relevance. Additionally, discussions on platforms like ResearchGate and PubMed frequently address its mechanism of action and toxicological profile, topics that resonate with both industry professionals and students.

In conclusion, 3-(3-chloro-2-methoxyphenoxy)propan-1-amine (CAS No. 2229609-73-6) represents a promising scaffold for innovation across multiple domains. Its adaptability to diverse research needs—from drug discovery to agrochemical design—positions it as a compound of enduring interest. Future studies will likely explore its patent landscape and industrial viability, further solidifying its place in modern science.